Cas no 18233-36-8 (2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide)

• Product Name: 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide
• CAS No: 18233-36-8
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• MDL: MFCD00708364
• CID: 3820380
• PubChem ID: 5238626
• Update Time: 2025-06-10

2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, phenoxy-, 2-[(2-propenylamino)thioxomethyl]hydrazide
• 3-[[2-(phenoxy)acetyl]amino]-1-prop-2-enylthiourea
• N-ALLYL-2-(PHENOXYACETYL)HYDRAZINECARBOTHIOAMIDE
• 1-allyl-3-[[1-oxo-2-(phenoxy)ethyl]amino]thiourea
• 1-allyl-3-[[2-(phenoxy)acetyl]amino]thiourea
• 1-[(2-phenoxyacetyl)amino]-3-prop-2-enylthiourea
• 3-[2-(phenoxy)ethanoylamino]-1-prop-2-enyl-thiourea
• ST012402
• ZINC03071121
• 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide
• F1902-0130
• H34241
• 2-Phenoxyacetic acid 2-[(2-propen-1-ylamino)thioxomethyl]hydrazide
• 18233-36-8
• AKOS000371423
• LS-07639
• 2-(phenoxyacetyl)-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• ALBB-023937
• STK130795
• N-allyl-2-(2-phenoxyacetyl)hydrazine-1-carbothioamide
• DTXSID301164684
• CS-0320777
• MFCD00708364

• MDL： MFCD00708364
• Inchi： 1S/C12H15N3O2S/c1-2-8-13-12(18)15-14-11(16)9-17-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)(H2,13,15,18)
• InChI Key： UKABNZQHTFTZAX-UHFFFAOYSA-N
• SMILES： C(NNC(NCC=C)=S)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 265.08849790Da
• Monoisotopic Mass: 265.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.5Ų

Additional information on 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide

Professional Introduction to Compound with CAS No. 18233-36-8 and Product Name: 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide

Compound with the CAS No. 18233-36-8 and the product name 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide molecule features a phenoxy group, a prop-2-en-1-yl (allyl) moiety, and an acetamide moiety, all of which are strategically positioned to enhance its pharmacological efficacy. The phenoxy group is known for its ability to interact with various biological targets, while the allyl group introduces a degree of flexibility that can influence the compound's solubility and metabolic stability. The acetamide moiety, on the other hand, is a common pharmacophore in many bioactive molecules, contributing to their binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can simultaneously interact with different biological targets. The 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide compound exemplifies this approach by integrating several pharmacologically relevant moieties into a single molecular entity. This design philosophy has led to the discovery of novel therapeutic agents with enhanced potency and reduced side effects.

In particular, the carbamothioyl group in the molecular structure of this compound has been identified as a key player in its biological activity. This group is known to exhibit significant interactions with enzymes and receptors, making it a valuable component in the development of drugs targeting various diseases. The presence of this group in 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide suggests that it may have applications in treating conditions such as inflammation, pain, and neurological disorders.

Current research is focused on understanding the mechanisms by which this compound interacts with biological targets at the molecular level. Advanced spectroscopic techniques and computational modeling have been employed to elucidate the binding modes and affinity of 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide towards its intended targets. These studies have provided valuable insights into how structural modifications can be made to optimize its pharmacological properties.

The synthesis of 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide has also been a subject of intense investigation. Researchers have developed novel synthetic routes that improve yield and purity while minimizing hazardous byproducts. These advancements in synthetic methodology are crucial for ensuring that large-scale production of this compound is both efficient and environmentally sustainable.

One of the most exciting aspects of this compound is its potential application in drug development for treating complex diseases. For instance, studies have shown that derivatives of 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide exhibit promising anti-inflammatory properties. By modulating inflammatory pathways, these compounds could offer new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the structural features of 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide make it an attractive candidate for developing drugs targeting neurological disorders. Preliminary studies have indicated that this compound can cross the blood-brain barrier, suggesting its potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand its therapeutic potential in these areas.

The role of computational chemistry in designing and optimizing drug candidates like 2-phenoxy-N-{[(prop-2-en-1-yl)carbamothioyl]amino}acetamide cannot be overstated. Molecular modeling techniques have enabled researchers to predict how different structural modifications will affect the compound's biological activity. This approach has significantly reduced the time and cost associated with drug discovery by allowing researchers to screen large libraries of compounds computationally before conducting expensive experimental trials.

In conclusion, compound with CAS No. 18233-36-8 and product name 2-phenoxy-N-{[(prop-2-en-1-y l)carbamothioyl]amino}acetamide represents a significant breakthrough in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its pharmacological properties, we can expect to see further advancements in treating various diseases using this innovative compound.